Cas no 40515-29-5 (1H-1,2,4-Triazole, 3-(2-methylpropyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(2-methylpropyl)-
• CAS No: 40515-29-5
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD22053054
• CID: 3971759
• PubChem ID: 18917243
• Update Time: 2025-10-29

1H-1,2,4-Triazole, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(2-methylpropyl)-
• 40515-29-5
• 3-(2-Methylpropyl)-1H-1,2,4-triazole
• SCHEMBL2757604
• SCHEMBL10804263
• 5-(2-methylpropyl)-1H-1,2,4-triazole
• MFCD22053054
• 1H-1,2,4-Triazole, 5-(2-methylpropyl)-

• MDL： MFCD22053054
• Inchi： 1S/C6H11N3/c1-5(2)3-6-7-4-8-9-6/h4-5H,3H2,1-2H3,(H,7,8,9)
• InChI Key： YFLPRBJVBXONAJ-UHFFFAOYSA-N
• SMILES： N1C(CC(C)C)=NC=N1

Computed Properties

• Exact Mass: 125.095297364Da
• Monoisotopic Mass: 125.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazole, 3-(2-methylpropyl)-

1H-1,2,4-Triazole, 3-(2-methylpropyl)- (CAS No. 40515-29-5)

The compound 1H-1,2,4-Triazole, 3-(2-methylpropyl)- (CAS No. 40515-29-5) is a heterocyclic organic compound belonging to the triazole family. Triazoles are widely studied due to their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This specific compound has gained attention in recent years due to its unique chemical properties and potential for use in advanced materials and catalysis.

Chemical Structure and Properties

The molecular structure of 1H-1,2,4-Triazole, 3-(2-methylpropyl)- consists of a triazole ring (a five-membered ring containing three nitrogen atoms) with a substituted isobutyl group at the 3-position. The triazole ring is aromatic and exhibits strong electron-withdrawing properties due to the presence of nitrogen atoms. This substitution pattern significantly influences the compound's reactivity and stability.

Recent studies have explored the electronic properties of this compound using computational chemistry methods. Researchers have found that the isobutyl substituent enhances the compound's stability by providing steric hindrance and improving its solubility in organic solvents. These findings are particularly relevant for applications in drug design and material synthesis.

Synthesis and Applications

The synthesis of 1H-1,2,4-Triazole, 3-(2-methylpropyl)- typically involves a combination of nucleophilic substitution and cyclization reactions. One common approach is the reaction of an appropriate azide with an alkyne in the presence of copper catalysts to form the triazole ring. The substitution at the 3-position is achieved through subsequent alkylation or coupling reactions.

This compound has shown promise in several areas:

• Pharmaceuticals: The triazole moiety is known for its ability to act as a bioisostere in drug design. The isobutyl substituent may enhance pharmacokinetic properties such as absorption and bioavailability.
• Agricultural Chemicals: Recent research has explored its potential as a fungicide or herbicide due to its ability to inhibit key enzymes involved in plant pathogenic processes.
• Catalysis: The nitrogen-rich structure makes it a candidate for heterogeneous catalysis applications, particularly in oxidation reactions.

Recent Research Developments

In 2023, researchers published findings on the use of 1H-1,2,4-Triazole, 3-(2-methylpropyl)- as a building block for constructing advanced materials with tailored properties. For instance, it has been employed in the synthesis of metal-organic frameworks (MOFs) that exhibit high porosity and selectivity for gas adsorption.

Another notable study investigated its role as a ligand in transition metal complexes. The compound's ability to coordinate with metals such as copper and iron opens new avenues for its use in catalytic systems for industrial processes like hydrogenation and oxidation.

Furthermore, green chemistry approaches have been applied to optimize its synthesis pathways. Researchers have developed environmentally friendly methods using microwave-assisted synthesis or enzymatic catalysis to reduce waste and improve efficiency.

Safety and Handling

While 1H-1,2,4-Triazole, 3-(2-methylpropyl)- is not classified as a hazardous substance under normal conditions, proper handling procedures should be followed to ensure safety in laboratory settings. It is important to wear appropriate personal protective equipment (PPE) when working with this compound and to store it in a cool, dry place away from incompatible materials.

In conclusion, 1H-1,2,4-Triazole, 3-(2-methylpropyl)- (CAS No. 40515-29-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it an exciting subject for further research and development.